Cas no 885520-45-6 (6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid)

• Product Name: 6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid
• CAS No: 885520-45-6
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 2811379
• PubChem ID: 24728165
• Update Time: 2025-10-22

6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-methyl-1H-indazole-3-carboxylic acid
• 6-BROMO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID
• DTXSID20646227
• 885520-45-6
• 6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid

• Inchi： 1S/C9H7BrN2O2/c1-4-2-5(10)3-6-7(4)8(9(13)14)12-11-6/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： XEDFMABGSSAREN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(C(=O)O)=NNC=2C=1

Computed Properties

• Exact Mass: 253.96909Da
• Monoisotopic Mass: 253.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromo-4-Methyl-3-(1h)Indazole Carboxylic Acid

Introduction to 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid (CAS No. 885520-45-6)

6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 885520-45-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methyl substituents on the indazole core enhances its reactivity, making it a promising candidate for further functionalization and derivatization in medicinal chemistry.

The indazole scaffold, a bicyclic structure comprising a benzene ring fused with a pyrrole ring, is well-documented for its role in numerous pharmacologically relevant compounds. Its unique electronic and steric properties contribute to the development of molecules with potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The carboxylic acid functionality at the 3-position of the indazole ring further extends its utility as a synthetic handle, enabling the formation of amides, esters, and other derivatives that can be tailored for specific biological activities.

In recent years, there has been a surge in research focusing on indazole derivatives due to their demonstrated efficacy in preclinical studies. For instance, modifications of the indazole core have led to the discovery of novel kinase inhibitors, which are crucial in targeting aberrant signaling pathways involved in tumor growth and progression. The bromine substituent on 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid is particularly noteworthy, as it serves as an excellent site for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, thereby expanding the pharmacophoric space for drug discovery.

Moreover, the methyl group at the 4-position introduces steric hindrance and influences electronic distribution within the molecule. This can be strategically exploited to modulate binding interactions with biological targets. The carboxylic acid moiety at the 3-position not only facilitates further derivatization but also allows for solubility adjustments through salt formation, which is essential for formulation development. Such characteristics make 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid a versatile building block for medicinal chemists seeking to design novel therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of indazole derivatives in drug design. Molecular modeling studies have identified key interactions between indazole-based compounds and their target proteins, providing insights into how structural modifications can enhance binding affinity and selectivity. These computational approaches have been instrumental in guiding synthetic strategies aimed at optimizing lead compounds derived from 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid.

The synthesis of 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination at the 6-position of an appropriately substituted indazole precursor, followed by methylation at the 4-position. The introduction of the carboxylic acid group is commonly achieved through oxidation or hydrolysis of a methyl or acetyl side chain. These synthetic routes highlight the compound's accessibility while emphasizing its synthetic utility.

In industrial settings, process optimization is crucial for ensuring high yields and purity levels required for pharmaceutical applications. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid efficiently and sustainably. This methodology allows for better control over reaction conditions, reduced solvent usage, and improved scalability compared to traditional batch processing techniques.

The pharmacological potential of 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid has been explored in several preclinical studies investigating its effects on various disease models. Initial findings suggest that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Additionally, structural analogs have shown promise in reducing inflammation by modulating cytokine production pathways. These early results underscore the compound's therapeutic relevance and justify further investigation into its biological profile.

As research progresses, interdisciplinary collaboration between chemists and biologists will be essential to fully realize the therapeutic potential of indazole derivatives like 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid. Integrating chemical synthesis with high-throughput screening technologies will enable rapid identification of lead compounds with optimized pharmacokinetic properties. Furthermore, leveraging advances in genomics and proteomics will help tailor drug design efforts to specific patient populations based on genetic markers associated with disease susceptibility.

The growing interest in natural product-inspired drug discovery has also spurred efforts to develop synthetic routes that mimic biosynthetic pathways leading to indazole-containing compounds found in plants and microorganisms. By studying these natural products, researchers can gain insights into bioactive structures that may inspire new generations of therapeutics based on modified indazole cores such as 6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid.

In conclusion,6-Bromo-4-Methyl-3-(1H)Indazole Carboxylic Acid (CAS No. 885520-45-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for designing novel bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve alongside computational tools that aid drug design,this compound is poised to play an increasingly important role in developing next-generation therapeutics that meet modern healthcare demands.